Gomphoside

• Molecular Formula: C29H42O8
• Molecular Weight: 518.6 g/mol
• IUPAC Name: 3-[(1S,3R,5S,7R,9S,10S,12R,14S,15S,18R,19R,22S,23R)-9,10,22-trihydroxy-7,14,18-trimethyl-4,6,11-trioxahexacyclo[12.11.0.03,12.05,10.015,23.018,22]pentacosan-19-yl]-2H-furan-5-one
• InChI: InChI=1S/C29H42O8/c1-15-10-23(30)29(33)25(35-15)36-21-12-17-4-5-20-19(26(17,2)13-22(21)37-29)6-8-27(3)18(7-9-28(20,27)32)16-11-24(31)34-14-16/h11,15,17-23,25,30,32-33H,4-10,12-14H2,1-3H3/t15-,17+,18-,19+,20-,21-,22-,23+,25+,26+,27-,28+,29+/m1/s1
• InChI Key: OFKILMDHPMNNBF-BGFHSAJZSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@]2([C@@H](O1)O[C@@H]3C[C@@H]4CC[C@@H]5[C@@H]([C@]4(C[C@H]3O2)C)CC[C@]6([C@@]5(CC[C@@H]6C7=CC(=O)OC7)O)C)O)O
• Canonical SMILES: CC1CC(C2(C(O1)OC3CC4CCC5C(C4(CC3O2)C)CCC6(C5(CCC6C7=CC(=O)OC7)O)C)O)O
• synonyms: gomphoside; gomphoside, (2alpha(2S,3S,4S,6R),3beta,5alpha)-isome

Description

Gomphoside is a natural product found in Gomphocarpus fruticosus with data available.

Scientific Research Applications

• Conformational Factors in Cardiac Glycoside Activity : Gomphoside's potent inotropic activity is attributed to its unique double glycosidic linkage and the hydroxyl group in its sugar residue. Its conformational distribution is a major determinant of biological activity, providing insights into the structure-activity relationships of cardenolides (Chiu & Watson, 1985).

• Structure-Activity Relationship (SAR) Studies : Gomphoside's non-rotatable glycosidic linkage makes it a valuable tool for SAR studies. Its removal or modification of its sugar moiety significantly impacts its activity, highlighting the importance of sugar residues in cardenolides (Brown, Thomas & Watson, 2004).

• Metabolism Studies : Research on the metabolism of gomphoside in rats revealed its rapid biliary excretion and the formation of various metabolites. These studies contribute to understanding the metabolic pathways and transformations of cardenolides (Mutlib, Cheung & Watson, 1987).

• Pharmacokinetics and Tissue Distribution : Studies in Wistar rats have shown the pharmacokinetics of gomphoside, including its excretion and tissue distribution. These findings are crucial for understanding the therapeutic potential and safety profile of this compound (Mutlib & Watson, 1989).

• Synthesis of Analogues for Cancer Therapy : The synthesis of gomphoside analogues has been explored for potential use in cancer therapy. These analogues exhibit unique structural features and could be promising candidates for new inhibitors in cancer treatment (Cuny, 2018).